Cas no 2109998-74-3 (5-(2-(Methylthio)phenyl)thiazol-2-amine)

• Product Name: 5-(2-(Methylthio)phenyl)thiazol-2-amine
• CAS No: 2109998-74-3
• MF: C₁₀H₁₀N₂S₂
• MW: 222.33
• CID: 5076575
• Update Time: 2026-03-01

5-(2-(Methylthio)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Methylthio)phenyl)thiazol-2-amine

• Inchi： 1S/C10H10N2S2/c1-13-8-5-3-2-4-7(8)9-6-12-10(11)14-9/h2-6H,1H3,(H2,11,12)
• InChI Key： INZLNZFEAKQEAN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2SC)=CN=C1N

Additional information on 5-(2-(Methylthio)phenyl)thiazol-2-amine

Comprehensive Overview of 5-(2-(Methylthio)phenyl)thiazol-2-amine (CAS No. 2109998-74-3): Properties, Applications, and Research Insights

The compound 5-(2-(Methylthio)phenyl)thiazol-2-amine (CAS No. 2109998-74-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This thiazole derivative incorporates a methylthio substituent on the phenyl ring, which enhances its reactivity and interaction with biological targets. Researchers are particularly interested in its role as a scaffold for drug discovery, given its ability to modulate enzyme activity and receptor binding.

In recent years, the demand for heterocyclic compounds like 5-(2-(Methylthio)phenyl)thiazol-2-amine has surged, driven by their applications in developing antimicrobial agents and anti-inflammatory drugs. The thiazole core is known for its versatility in medicinal chemistry, often serving as a bioisostere for other heterocycles. This compound's CAS number 2109998-74-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of 5-(2-(Methylthio)phenyl)thiazol-2-amine is its potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, scientists are exploring novel thiazole-based inhibitors to combat infections. The methylthio group in this compound may contribute to enhanced membrane permeability, a critical factor in drug efficacy. Additionally, its amine functionality allows for further derivatization, making it a valuable intermediate in synthetic chemistry.

From an industrial perspective, CAS 2109998-74-3 is also investigated for its utility in crop protection. The thiazole moiety is a common feature in agrochemicals, offering pest control and plant growth regulation benefits. Environmental sustainability concerns have led to increased interest in green chemistry approaches for synthesizing such compounds, minimizing waste and hazardous byproducts.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 5-(2-(Methylthio)phenyl)thiazol-2-amine, ensuring purity and consistency for research applications. The compound's solubility and stability under various conditions are key parameters for formulation scientists. Recent publications highlight its compatibility with nanoparticle delivery systems, expanding its potential in targeted therapies.

In summary, 5-(2-(Methylthio)phenyl)thiazol-2-amine (CAS No. 2109998-74-3) represents a promising candidate for multiple scientific disciplines. Its structural adaptability and functional groups make it a focal point for innovations in drug development, agricultural chemistry, and material science. As research progresses, this compound is likely to play a pivotal role in addressing global health and environmental challenges.